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Compound of Interest

Compound Name: 15(S)-Fluprostenol

Cat. No.: B10768101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 15(S)-Fluprostenol, a
potent prostaglandin F2α (FP) receptor agonist, in primary cell culture experiments. This

document outlines its mechanism of action, provides quantitative data on its biological activity,

and offers detailed protocols for its application in studying various cellular processes.

Introduction
15(S)-Fluprostenol is the (S)-isomer of Fluprostenol and a functional agonist of the

prostaglandin F2α (FP) receptor.[1] It is often studied as the active metabolite of its isopropyl

ester prodrug.[1][2] As a selective FP receptor agonist, 15(S)-Fluprostenol is a valuable tool

for investigating a range of physiological and pathological processes in primary cell cultures. Its

high potency allows for the elucidation of signaling pathways and cellular responses mediated

by the FP receptor.

Mechanism of Action
15(S)-Fluprostenol exerts its effects by binding to and activating the FP receptor, a G-protein

coupled receptor (GPCR). Upon activation, the FP receptor primarily couples to Gq proteins,

initiating a downstream signaling cascade that includes the activation of phospholipase C

(PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-

trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from

intracellular stores, leading to a transient increase in cytosolic calcium concentration ([Ca2+]i).
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This calcium signaling plays a crucial role in mediating the diverse cellular responses to FP

receptor activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in Primary Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768101#using-15-s-fluprostenol-in-primary-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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